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Compound of Interest

Compound Name: 1-Acetylpiperazine

Cat. No.: B087704

Physical Properties of 1-Acetylpiperazine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Acetylpiperazine, a key intermediate in the synthesis of various pharmaceutical compounds.
This document outlines its melting and boiling points, supported by detailed, generalized
experimental protocols for their determination.

Core Physical Properties

1-Acetylpiperazine (CAS No: 13889-98-0) is a white to off-white crystalline solid at room
temperature.[1] It consists of a piperazine ring acetylated at one of the nitrogen atoms.

Quantitative Data Summary

The melting and boiling points of 1-Acetylpiperazine have been reported across various
sources. A summary of these values is presented below for comparative analysis.
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Physical Property Value Conditions

Melting Point 31-34 °C Not specified
32-34 °C Not specified

Boiling Point 2579 °C at 760 mmHg
95-105 °C at 0.5 Torr

127-130 °C at 8 mmHg

Experimental Protocols

While specific experimental records for the determination of 1-Acetylpiperazine's physical

properties are not readily available in published literature, this section provides detailed,

generalized methodologies based on standard organic chemistry laboratory practices.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely accepted technique for this determination.

Principle: A small, powdered sample of the substance is heated in a sealed capillary tube, and

the temperature range over which the substance melts is observed.

Apparatus:

Spatula

Procedure:

Thermometer (calibrated)

Mortar and pestle

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)
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» Sample Preparation: A small amount of 1-Acetylpiperazine is finely powdered using a
mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end. This
process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is inserted into its designated holder.

e Heating: The apparatus is switched on, and the heating rate is adjusted. An initial rapid
heating can be employed to determine an approximate melting range.

o Observation: As the temperature approaches the expected melting point, the heating rate is
reduced to approximately 1-2 °C per minute to ensure thermal equilibrium.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range.

o Purity Assessment: A narrow melting range (typically 0.5-1 °C) is indicative of a high-purity
compound.

Determination of Boiling Point Under Reduced Pressure

For compounds that may decompose at their atmospheric boiling point, distillation under
reduced pressure is the preferred method for determining the boiling point.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. By reducing the external pressure, the boiling point is lowered.

Apparatus:
o Short-path distillation apparatus (or similar vacuum distillation setup)
e Round-bottom flask

e Condenser
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e Receiving flask

e Thermometer (calibrated)

e Vacuum pump

e Manometer

e Heating mantle

» Boiling chips or magnetic stirrer
Procedure:

o Sample Preparation: The distillation flask is charged with a sample of 1-Acetylpiperazine
and a few boiling chips or a magnetic stir bar.

o Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly
sealed. The thermometer bulb is positioned so that its top is level with the side arm of the
distillation head.

e Vacuum Application: The vacuum pump is connected and slowly turned on to evacuate the
system to the desired pressure, which is monitored by the manometer.

e Heating: The heating mantle is turned on, and the sample is heated gently. The stirring is
initiated if a magnetic stirrer is used.

o Observation: The temperature is monitored closely. The boiling point is the temperature at
which the liquid boils and a steady stream of condensate is observed on the thermometer
bulb. This temperature should remain constant during the distillation of the pure liquid.

o Data Recording: The temperature and the corresponding pressure are recorded as the
boiling point at that specific pressure.

Workflow Visualization

The following diagram illustrates the general workflow for the physical characterization of a
chemical compound like 1-Acetylpiperazine.
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Caption: Workflow for Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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